N-(3-acetylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H18FN3O3/c1-15(29)17-4-2-6-20(12-17)27-23(30)21-13-18-5-3-11-26-22(18)28(24(21)31)14-16-7-9-19(25)10-8-16/h2-13H,14H2,1H3,(H,27,30)
• InChI Key: GIHAHIGKBMNYHD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C24H18FN3O3
• Molecular Weight: 415.4 g/mol
• CAS No.: 946252-13-7

Description

N-(3-acetylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H18FN3O3 and its molecular weight is 415.424. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry, compounds with the 1,8-naphthyridine moiety, similar to the one , have been studied for their antibacterial properties. For instance, derivatives of 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids have shown significant activity against bacterial infections, leading to further exploration as potential antibiotics (Egawa et al., 1984). Additionally, the cytotoxic activities of carboxamide derivatives of benzo[b][1,6]naphthyridines against cancer cell lines suggest a promising avenue for anticancer drug development (Deady et al., 2005).

Materials Science

In materials science, aromatic polyamides containing naphthalene units have been synthesized and characterized for their thermal stability and solubility in organic solvents. These materials, which share structural similarities with the compound , show promise for use in high-performance polymers due to their excellent mechanical properties and thermal resistance (Hsiao & Liou, 1998). Furthermore, novel polyamides incorporating naphthalene-oxy-benzamide units have been developed, demonstrating potential applications in advanced polymer technologies due to their solubility and thermal properties (Ghodke et al., 2021).

Environmental Studies

The transformation of phenolic compounds under methanogenic conditions, including those related to naphthyridine derivatives, has been examined to understand the biodegradation pathways of aromatic pollutants. This research offers insights into the environmental fate of complex organic compounds and suggests strategies for remediation technologies (Bisaillon et al., 1993).